![molecular formula C8H6F3NO4S B8361334 2-[N-(2,4,6-trifluorophenyl)sulfamoyl] acetic acid](/img/structure/B8361334.png)
2-[N-(2,4,6-trifluorophenyl)sulfamoyl] acetic acid
Cat. No. B8361334
M. Wt: 269.20 g/mol
InChI Key: LIIVOBZZYWALAM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05130119
Procedure details
1.37 g (4.8 mmol) of 2-[N-(2,4,6-trifluorophenyl)sulfamoyl]-acetic acid methyl ester is dissolved in 15 ml of dioxane, 7.5 ml of 2N sodium hydroxide solution is added and it is stirred for one hour at room temperature. The solution is then evaporated to dryness, the residue is dissolved in water, the solution is acidified with 2N hydrochloric acid and extracted twice with ethyl acetate. The ethyl acetate extract is dried on magnesium sulfate, filtered and evaporated to dryness. The residue is crystallized from diethyl ether. 1.12 g (4.16 mmol)=86.68% of the theoretical yield is obtained. Melting point 126-127° C.
Name
2-[N-(2,4,6-trifluorophenyl)sulfamoyl]-acetic acid methyl ester
Quantity
1.37 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C[O:2][C:3](=[O:18])[CH2:4][S:5](=[O:17])(=[O:16])[NH:6][C:7]1[C:12]([F:13])=[CH:11][C:10]([F:14])=[CH:9][C:8]=1[F:15].[OH-].[Na+]>O1CCOCC1>[F:15][C:8]1[CH:9]=[C:10]([F:14])[CH:11]=[C:12]([F:13])[C:7]=1[NH:6][S:5]([CH2:4][C:3]([OH:18])=[O:2])(=[O:17])=[O:16] |f:1.2|
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Inputs
Step One
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Name
|
2-[N-(2,4,6-trifluorophenyl)sulfamoyl]-acetic acid methyl ester
|
|
Quantity
|
1.37 g
|
|
Type
|
reactant
|
|
Smiles
|
COC(CS(NC1=C(C=C(C=C1F)F)F)(=O)=O)=O
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Name
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|
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Quantity
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15 mL
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|
Type
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solvent
|
|
Smiles
|
O1CCOCC1
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Step Two
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Name
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|
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Quantity
|
7.5 mL
|
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Type
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reactant
|
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Smiles
|
[OH-].[Na+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
|
it is stirred for one hour at room temperature
|
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Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
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Conditions are dynamic
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1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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The solution is then evaporated to dryness
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DISSOLUTION
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Type
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DISSOLUTION
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|
Details
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the residue is dissolved in water
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted twice with ethyl acetate
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EXTRACTION
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Type
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EXTRACTION
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|
Details
|
The ethyl acetate extract
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
is dried on magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
|
filtered
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
evaporated to dryness
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The residue is crystallized from diethyl ether
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
1.12 g (4.16 mmol)=86.68% of the theoretical yield
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
is obtained
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Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
|
Type
|
|
|
Smiles
|
FC1=C(C(=CC(=C1)F)F)NS(=O)(=O)CC(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
